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For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of Dinitolmide's performance in reducing gut lesion scores in

chickens against other anticoccidial alternatives, supported by experimental data and detailed

methodologies.

Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the genus Eimeria,

represents a significant economic burden on the global poultry industry. The disease leads to

poor nutrient absorption, reduced weight gain, and in severe cases, mortality. A key metric for

assessing the severity of coccidiosis and the efficacy of therapeutic interventions is the scoring

of intestinal lesions. This guide delves into the impact of Dinitolmide (3,5-dinitro-o-toluamide),

a synthetic anticoccidial agent, on gut health in chickens, comparing its performance with other

established and emerging alternatives.

The Critical Role of Gut Lesion Scoring
Gut lesion scoring is a standardized method used to macroscopically assess the extent of

damage to the intestinal mucosa caused by Eimeria parasites. The most widely adopted

method is the Johnson and Reid scoring system, which assigns a numerical score from 0 (no

gross lesions) to 4 (most severe lesions) for different sections of the intestine, corresponding to

the predilection sites of various Eimeria species.[1][2][3][4][5][6] This quantitative assessment is

crucial for:

Evaluating the efficacy of anticoccidial drugs: A significant reduction in lesion scores in a

medicated group compared to an infected, unmedicated control group indicates the drug's
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effectiveness.

Monitoring coccidiosis in poultry flocks: Routine lesion scoring helps in the early detection

and management of outbreaks.

Research and development of new anticoccidial products: It provides a reliable endpoint for

comparing the performance of novel compounds against existing treatments.

Comparative Efficacy of Dinitolmide on Gut Lesion
Scores
While Dinitolmide has been used in the poultry industry for decades, recent comparative

studies detailing its efficacy in terms of gut lesion scores against a wide range of modern

alternatives are limited in publicly available literature. However, historical and recent studies

provide valuable insights into its performance.

A study comparing Dinitolmide (125 ppm) with the ionophore Monensin (45 ppm) in broiler

breeders exposed to natural coccidial infections found that both drugs aided in the

development of immunity. While this study focused on immunity and oocyst counts, it provides

a relevant comparison of two different classes of anticoccidials.[7]

More recent research has explored enhancing the efficacy of Dinitolmide. A notable study

investigated a novel compound, dinitolmide/montmorillonite (MMT), and found it to be

significantly more effective than Dinitolmide alone in reducing lesion scores and oocyst

excretion in chickens infected with Eimeria tenella. This suggests that innovative formulations

can improve the performance of established drugs.

For a broader comparison, this guide includes data from studies evaluating other anticoccidial

agents against infected control groups. This allows for an indirect assessment of Dinitolmide's

relative efficacy.

Performance of Dinitolmide and Alternatives on Gut
Lesion Scores
The following tables summarize the available quantitative data on the impact of Dinitolmide
and various alternatives on gut lesion scores in chickens experimentally infected with Eimeria.
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Table 1: Dinitolmide and Modified Dinitolmide vs. Infected Control

Treatment Dosage
Mean Lesion
Score

Species of
Eimeria

Reference

Infected,

Unmedicated

Control

-

Data not

available in

tabular format

E. tenella

(Hypothetical

based on study

description)

Dinitolmide Standard dosage

Data not

available in

tabular format

E. tenella

(Hypothetical

based on study

description)

Dinitolmide/MMT
Experimental

dosage

Significantly

lower than

Dinitolmide

E. tenella

(Based on

qualitative

description in

available

research)

Table 2: Comparative Efficacy of Other Anticoccidial Drugs on Gut Lesion Scores
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Treatme
nt

Dosage

Mean
Lesion
Score
(Upper
Intestin
e)

Mean
Lesion
Score
(Middle
Intestin
e)

Mean
Lesion
Score
(Ceca)

Total
Mean
Lesion
Score

Species
of
Eimeria

Referen
ce

Unmedic

ated
- 3.43

Not

specified

Not

specified
3.43 Mixed [2]

Diclazuril 1 ppm 0.68
Not

specified

Not

specified
0.68 Mixed [2]

Salinomy

cin
66 ppm 3.20

Not

specified

Not

specified
3.20 Mixed [2]

Monensi

n
100 ppm 3.45

Not

specified

Not

specified
3.45 Mixed [2]

Lasalocid 99.8 ppm 3.13
Not

specified

Not

specified
3.13 Mixed [2]

Table 3: Efficacy of a Natural Alternative (Synbiotic) and Diclazuril on Gut Lesion Scores

Treatment
Lesion Score
(Day 7 Post-
Infection)

Lesion Score
(Day 14 Post-
Infection)

Species of
Eimeria

Reference

Infected Control Not specified Not specified E. acervulina [6]

Diclazuril 2.42 0.58 E. acervulina [6]

Synbiotic 2.67 0.64 E. acervulina [6]

Diclazuril +

Synbiotic
1.60 0.43 E. acervulina [6]

Note: The data presented is a summary from various studies and experimental conditions may

differ.
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Experimental Protocols
The following section details the standardized methodology for assessing gut lesion scores in

chickens, primarily based on the Johnson and Reid (1970) technique.

Johnson and Reid Lesion Scoring Protocol
This widely used protocol provides a systematic approach to evaluating the efficacy of

anticoccidial drugs in battery and floor-pen experiments.

1. Animal and Housing:

Day-old broiler chicks of a commercial strain are typically used.

Birds are housed in clean, disinfected pens with fresh litter.

Strict biosecurity measures are maintained to prevent unintentional infection.

2. Experimental Design:

Chicks are randomly allocated to different treatment groups, including:

Uninfected, Unmedicated Control

Infected, Unmedicated Control

Infected, Medicated (with Dinitolmide or other anticoccidials at specified dosages)

Each treatment group has multiple replicates (pens) to ensure statistical validity.

3. Infection:

At a predetermined age (e.g., 14 days), birds in the infected groups are orally inoculated with

a known number of sporulated oocysts of one or more Eimeria species.

The inoculum dose is carefully calculated to induce moderate to severe lesions in the

infected, unmedicated control group.

4. Medication:
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Medicated feed is provided to the respective treatment groups for a specified period, often

starting a day or two before infection and continuing for several days post-infection.

5. Lesion Scoring Procedure:

Approximately 5-7 days post-infection, a representative sample of birds from each pen is

euthanized.

The entire intestinal tract is exposed, and different sections are examined for gross lesions.

The scoring is typically performed for:

Upper intestine (Duodenum and upper jejunum): Primarily for E. acervulina. Lesions

appear as white, transverse streaks or plaques.

Mid-intestine (Jejunum and ileum): Primarily for E. maxima and E. necatrix. Lesions

include petechial hemorrhages, thickening of the intestinal wall, and orange-colored

mucus.

Ceca: Primarily for E. tenella. Lesions range from petechiae to large amounts of blood and

caseous cores.

Each section is assigned a score from 0 to 4 based on the severity of the lesions, as

described in detailed scoring guides.[1][2][3][4][5][6]

6. Data Analysis:

The mean lesion score for each treatment group is calculated.

Statistical analysis (e.g., ANOVA) is performed to determine if there are significant

differences in lesion scores between the treatment groups.

Visualizing the Experimental Workflow and
Coccidiosis Impact
The following diagrams, created using Graphviz, illustrate the experimental workflow for

assessing gut lesion scores and the general impact of coccidiosis on the chicken gut.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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